Cas no 1696249-08-7 (methyl 4-(prop-2-yn-1-yl)aminopyrimidine-5-carboxylate)

• Product Name: methyl 4-(prop-2-yn-1-yl)aminopyrimidine-5-carboxylate
• CAS No: 1696249-08-7
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 6135051
• PubChem ID: 130484530
• Update Time: 2025-09-23

methyl 4-(prop-2-yn-1-yl)aminopyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(prop-2-yn-1-yl)aminopyrimidine-5-carboxylate
• 5-Pyrimidinecarboxylic acid, 4-(2-propyn-1-ylamino)-, methyl ester
• 1696249-08-7
• EN300-1449263
• Methyl4-[(prop-2-yn-1-yl)amino]pyrimidine-5-carboxylate
• Methyl 4-[(prop-2-yn-1-yl)amino]pyrimidine-5-carboxylate

• Inchi： 1S/C9H9N3O2/c1-3-4-11-8-7(9(13)14-2)5-10-6-12-8/h1,5-6H,4H2,2H3,(H,10,11,12)
• InChI Key： OMMXMERKHAZYLV-UHFFFAOYSA-N
• SMILES： C1=NC=C(C(OC)=O)C(NCC#C)=N1

Computed Properties

• Exact Mass: 191.069476538g/mol
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 64.1Ų

Experimental Properties

• Density: 1.274±0.06 g/cm3(Predicted)
• Boiling Point: 342.0±32.0 °C(Predicted)
• pka: 3.41±0.10(Predicted)

Additional information on methyl 4-(prop-2-yn-1-yl)aminopyrimidine-5-carboxylate

Methyl 4-(prop-2-yn-1-yl)aminopyrimidine-5-carboxylate (CAS No. 1696249-08-7): A Comprehensive Overview

Methyl 4-(prop-2-yn-1-yl)aminopyrimidine-5-carboxylate, identified by its CAS number 1696249-08-7, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This molecule, featuring a pyrimidine core appended with an amine and a propargyl group, has garnered attention due to its versatile structural properties and potential biological activities. The detailed exploration of this compound not only highlights its chemical characteristics but also delves into its emerging applications in medicinal chemistry.

The molecular structure of Methyl 4-(prop-2-yn-1-yl)aminopyrimidine-5-carboxylate encompasses a pyrimidine ring substituted at the 4-position with an amine group and at the 5-position with a methyl ester. The propargyl group at the 2-position introduces a unique reactivity that makes this compound a valuable intermediate in synthetic chemistry. The presence of these functional groups allows for diverse modifications, enabling the development of novel derivatives with tailored biological properties.

In recent years, there has been a surge in research focusing on pyrimidine derivatives due to their broad spectrum of biological activities. Pyrimidines are fundamental components of nucleic acids, and their derivatives have been extensively explored for their pharmacological effects. Among these, compounds like Methyl 4-(prop-2-yn-1-yl)aminopyrimidine-5-carboxylate have shown promise in various therapeutic areas, including anticancer, antiviral, and anti-inflammatory applications.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The pyrimidine core provides a stable framework that can be modified to target specific biological pathways. For instance, studies have demonstrated that pyrimidine derivatives can inhibit kinases and other enzymes involved in cancer progression. The propargyl group further enhances the structural diversity, allowing chemists to introduce additional functional groups that can modulate binding affinity and selectivity.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds for potential drug candidates. Methyl 4-(prop-2-yn-1-yl)aminopyrimidine-5-carboxylate has been subjected to virtual screening using molecular docking techniques to identify its interactions with biological targets. These studies have revealed promising binding affinities with enzymes such as tyrosine kinases, which are crucial in signal transduction pathways associated with various diseases.

The synthesis of Methyl 4-(prop-2-yn-1-yl)aminopyrimidine-5-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The propargyl group introduces a reactive site for coupling reactions, such as Sonogashira couplings, which are widely used in pharmaceutical synthesis. The methyl ester at the 5-position can be further functionalized through hydrolysis or transesterification to yield more diverse derivatives.

In clinical research, the potential therapeutic applications of Methyl 4-(prop-2-yn-1-yl)aminopyrimidine-5-carboxylate are being actively investigated. Preclinical studies have shown that derivatives of this compound exhibit inhibitory effects on cancer cell proliferation and angiogenesis. These findings have spurred interest in developing novel anticancer agents based on this scaffold. Additionally, the anti-inflammatory properties of pyrimidine derivatives have been explored, with some compounds showing efficacy in models of inflammation-related diseases.

The role of computational methods in drug discovery cannot be overstated. High-throughput virtual screening has accelerated the identification of lead compounds like Methyl 4-(prop-2-yn-1-yl)aminopyrimidine-5-carboxylate. By leveraging machine learning algorithms, researchers can predict the binding modes and affinities of compounds with high accuracy. This approach has significantly reduced the time and cost associated with traditional high-throughput screening methods.

The future prospects for Methyl 4-(prop-2-yne)-based compounds are promising. Ongoing research aims to optimize synthetic routes for improved yield and scalability. Furthermore, exploring new functionalization strategies will expand the chemical space available for derivative design. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits.

In conclusion, Methyl 4-(proparglylamino)pyrimidinecarboxylic acid methyl ester represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable candidate for drug development. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play a crucial role in the next generation of therapeutics.